2-tert-Butyl-4-methylphenyl fluoride

• Molecular Formula: C11H15F
• Molecular Weight: 166.23 g/mol
• IUPAC Name: 2-tert-butyl-1-fluoro-4-methylbenzene
• InChI: InChI=1S/C11H15F/c1-8-5-6-10(12)9(7-8)11(2,3)4/h5-7H,1-4H3
• InChI Key: BEDOFFVZLFLNPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C(C)(C)C

Description

2-tert-Butyl-4-methylphenyl fluoride is a useful research compound. Its molecular formula is C11H15F and its molecular weight is 166.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of aluminum chloride (8.1 g, 60.7 mmol) in carbon disulfide (60 ml), 4-fluorotoluene (6.0 g, 54.5 mmol) was added and then under cooling with ice, tert-butyl chloride (6.0 ml, 54.5 mmol) was added, followed by stirring for 10 min. The reaction mixture was poured into ice water and extracted with methylene chloride. The organic layer was washed with saturated brine, dried over sodium sulfate and evaporated under reduced pressure to remove the solvent. The thus obtained residue was subjected to silica gel column chromatography (developing solvent: n-hexane) to give the titled compound (5.92 g, 63%).